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Introduction
Single-walled carbon nanotubes (SWCNTs) produced by NoPo Nanotechnologies via the High-

Pressure Carbon Monoxide (HiPCO®) process offer unique properties for biomedical

applications, including drug delivery.[1][2] These SWCNTs possess a small diameter, typically

ranging from 0.8 to 1.2 nm, and a high degree of purity after undergoing a proprietary halogen

purification technique to remove catalyst particles.[3][4] Their high surface area, ability to

penetrate cellular membranes, and potential for surface functionalization make them attractive

candidates for carrying therapeutic agents.[1]

This document provides detailed protocols for the covalent and non-covalent functionalization

of NoPo HiPCO® SWCNTs. It also includes methods for characterizing the functionalized

nanotubes, quantifying drug loading, and assessing cytotoxicity. The provided information is

intended to serve as a comprehensive guide for researchers developing novel carbon

nanotube-based drug delivery systems.

Properties of NoPo HiPCO® SWCNTs
A thorough understanding of the starting material is crucial for successful functionalization and

application. NoPo HiPCO® SWCNTs have been characterized and compared to the well-

established Rice University HiPco SWCNTs, showing a smaller average diameter and lower

catalyst content.[4]
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Property Specification Characterization Method(s)

Average Diameter 0.8 - 1.2 nm

Raman Spectroscopy,

Transmission Electron

Microscopy (TEM), Atomic

Force Microscopy (AFM)[3][4]

[5]

Purity (Carbon Content) >85% (raw), >95% (purified)
Thermogravimetric Analysis

(TGA)[3][4]

Morphology Bundled, rope-like structures
Scanning Electron Microscopy

(SEM), TEM[4][5]

G/D Ratio (as-produced) ~25 - 30 Raman Spectroscopy[5]

Moisture Content <0.5 wt% TGA[3]

Caption: Key properties of NoPo HiPCO® Single-Walled Carbon Nanotubes.

Covalent Functionalization Protocol: Carboxylation
via Acid Treatment
Covalent functionalization introduces chemical groups onto the surface of SWCNTs, providing

stable anchoring points for drug conjugation.[6] A common and effective method is acid

treatment to generate carboxylic acid (-COOH) groups.[7]

Experimental Workflow: Covalent Functionalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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